Cas no 84555-18-0 (Cyanomethyl picolinate)

• Product Name: Cyanomethyl picolinate
• CAS No: 84555-18-0
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• CID: 707354
• PubChem ID: 45082460
• Update Time: 2025-04-24

Cyanomethyl picolinate Chemical and Physical Properties

Names and Identifiers

• Cyanomethyl picolinate
• 2-Pyridinecarboxylicacid,cyanomethylester(9CI)
• cyanomethyl pyridine-2-carboxylate
• 84555-18-0
• DTXSID30665267
• Cyanomethylpicolinate

• Inchi： 1S/C8H6N2O2/c9-4-6-12-8(11)7-3-1-2-5-10-7/h1-3,5H,6H2
• InChI Key： MBKFVEJIATUGNM-UHFFFAOYSA-N
• SMILES： O(CC#N)C(C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 162.043
• Monoisotopic Mass: 162.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 63A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Cyanomethyl picolinate

Comprehensive Guide to Cyanomethyl picolinate (CAS No. 84555-18-0): Properties, Applications, and Market Insights

Cyanomethyl picolinate (CAS 84555-18-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. As a picolinate derivative, it serves as a versatile building block in synthetic chemistry, particularly in the development of bioactive molecules. The compound features a cyano group (-CN) attached to a methylene bridge, which is further linked to a picolinic acid moiety, creating distinct reactivity patterns that interest researchers worldwide.

Recent studies highlight the growing demand for cyanomethyl picolinate applications in drug discovery programs. Its molecular framework appears in several patented pharmaceutical intermediates, especially those targeting enzyme modulation. The compound's chelating properties, derived from its pyridine nitrogen and ester functionality, make it valuable for designing metal-organic frameworks (MOFs) with potential applications in catalysis and material science.

From a physicochemical perspective, Cyanomethyl picolinate typically presents as a white to off-white crystalline powder with moderate solubility in polar organic solvents. Analytical data shows characteristic FT-IR absorption bands at 1740 cm^-1 (C=O stretch) and 2250 cm^-1 (CN stretch), while NMR spectra reveal distinct proton environments that aid in quality control. These spectroscopic properties are crucial for researchers developing analytical methods for compound identification and purity assessment.

The synthetic pathways for 84555-18-0 typically involve esterification reactions between picolinic acid derivatives and cyanomethylating agents. Recent process optimization studies focus on green chemistry approaches, including catalyst recycling and solvent reduction, addressing the pharmaceutical industry's push toward sustainable manufacturing. These advancements have improved the cost-effectiveness of production while maintaining high chemical purity standards (>98% by HPLC).

In market trends, the global demand for picolinate-based compounds shows steady growth (CAGR 5.2% from 2022-2030 according to industry reports), driven by their expanding role in crop protection formulations and nutraceutical chelates. While Cyanomethyl picolinate remains a niche product, its adoption in high-value specialty chemicals creates opportunities for manufacturers. Current research explores its potential in photovoltaic materials and organic electronics, aligning with renewable energy sector needs.

Quality control of CAS 84555-18-0 requires stringent analytical testing protocols, including chiral purity assessment when used in asymmetric synthesis. Regulatory compliance follows ICH guidelines for impurities profiling, with particular attention to residual solvents and heavy metals. Storage recommendations typically suggest controlled environments (2-8°C under inert atmosphere) to maintain stability, though the compound demonstrates good shelf life under proper conditions.

Emerging applications in bioconjugation chemistry have positioned Cyanomethyl picolinate as a valuable tool for proteomics research. Its ability to form stable linkages with biomolecules while introducing fluorescent tags or affinity handles supports developments in diagnostic reagents and targeted drug delivery systems. These innovations respond to the healthcare industry's need for precision medicine tools and theranostic agents.

For researchers sourcing high-purity Cyanomethyl picolinate, verification of supplier credentials and certificates of analysis remains essential. The compound's specialized nature means procurement often occurs through custom synthesis providers rather than bulk chemical distributors. Recent advancements in continuous flow chemistry may improve accessibility by enabling smaller-scale, on-demand production with reduced lead times for research applications.

Environmental considerations for 84555-18-0 handling include standard laboratory safety protocols despite its non-hazardous classification. Proper waste management procedures should address potential hydrolysis products, though the compound's biodegradability profile suggests minimal ecological impact. These characteristics contribute to its favorable assessment in green chemistry metrics compared to alternative synthetic intermediates.

The scientific literature reveals increasing patent activity involving Cyanomethyl picolinate derivatives, particularly in kinase inhibitor development and antimicrobial agents. Its structural flexibility allows medicinal chemists to explore diverse structure-activity relationships (SAR), with recent publications demonstrating enhanced bioavailability in certain molecular configurations. These developments align with pharmaceutical industry priorities around first-in-class therapeutics and drug repurposing strategies.